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Compound of Interest

Compound Name: 4-Methyl-4-nonanol

Cat. No.: B1265793 Get Quote

A comprehensive review of available scientific literature reveals no documented applications of

4-Methyl-4-nonanol as a semiochemical for insect attraction, repulsion, or any other behavior-

modifying activity. Searches for its use in pheromone blends, field trials, or electrophysiological

studies have not yielded any relevant results. Commercial suppliers of this chemical do not list

any applications in pest management or chemical ecology.

Given the user's interest in this specific chemical structure for semiochemical research, it is

highly probable that there may be a confusion with its well-researched structural isomer, 4-

Methyl-5-nonanol. This compound is a significant and widely studied aggregation pheromone,

particularly for various species of weevils.

Therefore, the following application notes, protocols, and data are provided for 4-Methyl-5-

nonanol, a compound of high relevance and proven efficacy in semiochemical research and

integrated pest management (IPM).

Application Notes: 4-Methyl-5-nonanol as an
Aggregation Pheromone
Introduction:

4-Methyl-5-nonanol, also known as ferrugineol, is a male-produced aggregation pheromone

identified in several species of weevils, most notably the Red Palm Weevil (Rhynchophorus

ferrugineus), a devastating pest of palm trees.[1][2] Unlike sex pheromones, which typically
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attract only one sex, aggregation pheromones attract both males and females, making them

highly effective for mass trapping and population monitoring.[1][3] The activity of 4-Methyl-5-

nonanol is often synergized by the presence of a related ketone, 4-methyl-5-nonanone, and

kairomones from host plants, such as volatiles from fermenting sugarcane, dates, or coconut

tissue.[1][4]

Mechanism of Action:

At the molecular level, 4-Methyl-5-nonanol interacts with specific olfactory receptors located on

the antennae of target insects.[5] This binding event triggers a signaling cascade that results in

neuronal activation, leading to a behavioral response, namely upwind flight towards the

pheromone source.[5] This targeted attraction allows for the effective luring of weevils to traps

for monitoring or removal.[4]

Applications in Pest Management:

Population Monitoring: Pheromone-baited traps are a primary tool for the early detection of

weevil infestations and for monitoring population dynamics over time. This information is

critical for making timely and informed pest management decisions.[4][5]

Mass Trapping: Deploying a high density of pheromone traps can significantly reduce local

weevil populations by capturing a large number of adults. This method is a cornerstone of

many IPM programs for the Red Palm Weevil.[3]

"Attract-and-Kill" Strategies: This approach combines the pheromone lure with an insecticide.

Weevils are attracted to a device or bait station where they come into contact with a lethal

dose of a pesticide, preventing the need for broad-spectrum insecticide sprays.

Quantitative Data on Field Efficacy
The following table summarizes key quantitative data from field studies on the effectiveness of

4-Methyl-5-nonanol in trapping the Red Palm Weevil (Rhynchophorus ferrugineus).
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Lure
Compositio
n

Release
Rate
(mg/day)

Mean
Weevil
Catch
(weevils/tra
p/day)

Sex Ratio
(Male:Femal
e)

Study
Duration
(days)

Reference

Synthetic

Ferrugineol

(4-Methyl-5-

nonanol)

0.38 ± 0.08 0.23 ± 0.04 Not Specified 60 [1]

Ferrugineol +

Coconut Bark

Steam

Distillate

Not Specified 0.25 ± 0.12 Not Specified 15 [1]

Control (no

lure)
N/A 0.00 N/A 60 [1]

Experimental Protocols
Protocol 1: Field Trapping of Red Palm Weevil
Objective: To monitor or mass trap Rhynchophorus ferrugineus using pheromone-baited traps.

Materials:

Commercial pheromone lures containing 4-Methyl-5-nonanol (often in a 9:1 ratio with 4-

methyl-5-nonanone).

Food bait (e.g., fresh-cut sugarcane, dates, or a molasses solution).

Bucket traps (5-10 liter capacity) with entry windows.

Water and a surfactant (e.g., unscented soap) or a thin layer of paraffinic oil.

Stakes or wire for trap placement.

GPS device for recording trap locations.
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Data collection sheets.

Procedure:

Trap Preparation: Fill the bottom of the bucket trap with 2-3 liters of water and add a few

drops of surfactant to break the surface tension, ensuring captured weevils drown.

Baiting: Add the food bait to the water. If using sugarcane, use several freshly cut pieces.

Lure Placement: Hang the pheromone lure inside the trap, positioned just above the water

level, according to the manufacturer's instructions.

Trap Deployment: Place traps in the field, either attached to palm trunks or on stakes at a

height of 1-1.5 meters.

Trap Density: For monitoring, space traps 100-200 meters apart. For mass trapping,

increase the density to one trap per 1-4 hectares, depending on infestation levels.

Data Collection: Check traps weekly. Count and record the number of male and female

weevils.

Maintenance: Replenish the food bait and water as needed. Replace the pheromone lure

every 4-8 weeks, or as recommended by the manufacturer.
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Caption: Workflow for field trapping of Red Palm Weevils.
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Protocol 2: Electroantennography (EAG) Assay
Objective: To measure the olfactory response of an insect's antenna to 4-Methyl-5-nonanol.

Materials:

Live adult insects (e.g., R. ferrugineus).

EAG system (micromanipulators, amplifier, data acquisition software).

Glass capillary electrodes.

Saline solution (e.g., Ringer's solution).

Ag/AgCl wires.

Odor delivery system (puff generator).

High-purity 4-Methyl-5-nonanol.

Solvent (e.g., paraffin oil or hexane).

Filter paper strips.

Procedure:

Antennal Preparation: Immobilize a live insect. Excise one antenna at the base.

Electrode Placement: Mount the excised antenna between two glass electrodes filled with

saline solution. The recording electrode is placed over the distal end of the antenna, and the

reference electrode is inserted into the basal end.

Odor Stimulus Preparation: Prepare serial dilutions of 4-Methyl-5-nonanol in the chosen

solvent. Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip and

insert it into a Pasteur pipette.

Stimulation and Recording: Deliver a puff of purified, humidified air through the pipette over

the antennal preparation. The duration of the puff is typically 0.5-1 second.
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Data Acquisition: Record the negative voltage deflection (the EAG response) generated by

the antenna.

Controls: Use a solvent-only puff as a negative control and a standard reference compound

(e.g., a general odorant known to elicit a response) to normalize the data.

Analysis: Measure the amplitude of the EAG responses for each concentration. Construct a

dose-response curve to determine the sensitivity of the antenna to the compound.
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Caption: Experimental workflow for an Electroantennography (EAG) assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 4-Methyl-4-nonanol
in Semiochemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265793#applications-of-4-methyl-4-nonanol-in-
semiochemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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